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Compound of Interest

(4-Chloro-benzenesulfonylamino)-
Compound Name:
acetic acid

Cat. No.: B080750

Technical Guide: (4-Chloro-
benzenesulfonylamino)-acetic acid

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

This technical guide provides an in-depth overview of (4-Chloro-benzenesulfonylamino)-
acetic acid, a sulfonamide derivative with potential applications in pharmaceutical and
biochemical research.

Property Data
CAS Number 13029-72-6
IUPAC Name 2-[(4-chlorophenyl)sulfonylamino]acetic acid
Molecular Formula CsHsCINO4S
Molecular Weight 249.67 g/mol
Synthesis
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(4-Chloro-benzenesulfonylamino)-acetic acid is typically synthesized through the reaction of
4-chlorobenzenesulfonyl chloride with glycine.[1] This reaction is generally carried out under
basic conditions in a suitable solvent, such as dichloromethane, at controlled temperatures to
facilitate the formation of the sulfonamide bond.[1] The final product is then purified using
standard laboratory techniques like recrystallization or chromatography.[1]

While specific, detailed experimental protocols with precise reagent quantities, reaction times,
and temperatures for this exact compound are not readily available in publicly accessible
literature, the general workflow is well-established for the synthesis of N-sulfonylated amino
acids.

General Synthesis Workflow

Below is a logical diagram representing the typical synthesis process.
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Caption: General workflow for the synthesis of (4-Chloro-benzenesulfonylamino)-acetic
acid.

Biological Activity and Potential Applications

(4-Chloro-benzenesulfonylamino)-acetic acid has been noted for its potential biological
activities, primarily stemming from its structural class as a sulfonamide derivative. It is also
utilized as a key intermediate in the synthesis of other molecules with therapeutic potential.[1]

Potential Therapeutic Roles:

» Anti-inflammatory and Analgesic: The compound is suggested to possess potential anti-
inflammatory and pain-relieving properties, which are common characteristics of
benzenesulfonamide derivatives.[1] The mechanism may involve interaction with biological
targets within pain and inflammation pathways.[1]

» Antimicrobial: Preliminary assessments indicate potential activity against certain bacteria and
fungi.[1] The sulfonamide group is a well-known pharmacophore in antimicrobial agents.

Role as a Chemical Intermediate:

e This compound serves as a building block in the development of more complex molecules.
For instance, it has been used in the synthesis of derivatives that exhibit potential antiviral
activity against the tobacco mosaic virus.[1] It is also a precursor for compounds designed to
have antioxidant properties.[1]

Note: Specific quantitative data on the biological activity of (4-Chloro-
benzenesulfonylamino)-acetic acid, such as ICso or Minimum Inhibitory Concentration (MIC)
values, are not available in the reviewed literature. Furthermore, no specific signaling pathways
modulated by this compound have been elucidated. The information presented is based on the
activities of the broader class of sulfonamide-containing molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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